Cas no 1872370-52-9 (tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate)

• Product Name: tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate
• CAS No: 1872370-52-9
• CID: 4626013
• Update Time: 2025-05-23

tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate

Additional information on tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate

Introduction to tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate (CAS No. 1872370-52-9)

tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate (CAS No. 1872370-52-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 5-fluoro-4-methylpyridine ring. The presence of the tert-butyl group imparts stability and lipophilicity, while the fluorine and methyl substituents on the pyridine ring contribute to its unique pharmacological properties. These structural elements make it an attractive candidate for various biological studies and drug development projects.

In terms of chemical synthesis, tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate can be synthesized through several well-established routes. One common method involves the reaction of 5-fluoro-4-methylpyridin-3-amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine or sodium hydride. This reaction typically proceeds under mild conditions and yields the desired product in good yield and purity. Another approach involves the coupling of 5-fluoro-4-methylpyridine with an appropriate amine followed by protection with Boc₂O.

The biological activity of tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, it has been reported to have selective binding affinity for certain G protein-coupled receptors (GPCRs), making it a valuable tool for exploring receptor-ligand interactions.

In the context of drug discovery, tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate serves as a promising lead compound for the development of novel therapeutics. Its structural flexibility allows for easy modification and optimization, enabling researchers to fine-tune its pharmacological properties for specific therapeutic applications. For example, recent studies have explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and flat binding interfaces.

Beyond its direct biological activity, tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate also plays a crucial role as an intermediate in the synthesis of more complex molecules. Its tert-butyl carbamate group can be selectively deprotected under mild conditions, allowing for further functionalization without affecting other sensitive functionalities in the molecule. This versatility makes it an essential building block in synthetic chemistry, particularly in the development of multi-step synthetic routes for complex natural products and pharmaceuticals.

In conclusion, tert-butyl (5-fluoro-4-methylpyridin-3-yl)carbamate (CAS No. 1872370-52-9) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features, coupled with its biological activity and synthetic utility, position it as a valuable asset in the quest for new therapeutic agents. As ongoing research continues to uncover new applications and insights into its properties, this compound is likely to remain at the forefront of medicinal chemistry and drug discovery efforts.